Cas no 1261902-16-2 (3-(4-Cyanophenyl)-2-methoxybenzoic acid)

• Product Name: 3-(4-Cyanophenyl)-2-methoxybenzoic acid
• CAS No: 1261902-16-2
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• MDL: MFCD18319157
• CID: 2762315
• PubChem ID: 53225087
• Update Time: 2025-04-21

3-(4-Cyanophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Cyano-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Cyanophenyl)-2-methoxybenzoic acid, 95%
• 3-(4-CYANOPHENYL)-2-METHOXYBENZOIC ACID
• DTXSID70688819
• MFCD18319157
• 1261902-16-2
• SCHEMBL2744830
• 3-(4-Cyanophenyl)-2-methoxybenzoic acid

• MDL： MFCD18319157
• Inchi： 1S/C15H11NO3/c1-19-14-12(3-2-4-13(14)15(17)18)11-7-5-10(9-16)6-8-11/h2-8H,1H3,(H,17,18)
• InChI Key： CKMGKJKCFWELNV-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 253.07389321Da
• Monoisotopic Mass: 253.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles